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Compound of Interest

Compound Name: Sorokinianin

Cat. No.: B1164231

Get Quote

Executive Summary & Structural Context

(+)-Sorokinianin (CAS: 162616-73-1) is a complex sesquiterpenoid phytotoxin isolated from

the plant pathogen Bipolaris sorokiniana (teleomorph Cochliobolus sativus).[1] It functions as a
potent germination inhibitor in cereal crops, particularly barley (Hordeum vulgare) and wheat.

Structurally, sorokinianin represents a unique fusion of a sativene-type bicyclo[3.2.1]octane
core and a dihydro-3-hydroxy-2(3H)-furanone moiety. Its biosynthesis implies a rare addition of
a C3 unit (likely from the TCA cycle or pyruvate pool) to a prehelminthosporol precursor,
distinguishing it from related metabolites like helminthosporol and cochliobolin.

Chemical Profile:

o |[UPAC Name: (3R,5S)-dihydro-3-hydroxy-5-[(1R,4R,5S,6R,8S)-8-(hydroxymethyl)-1-methyl-
7-methylene-4-(1-methylethyl)bicyclo[3.2.1]oct-6-yl]-2(3H)-furanone.[2]

e Molecular Formula: C1geH2804

e Molecular Weight: 308.41 g/mol [3]
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o Appearance: Colorless solid/oil.[4][5]

¢ Solubility: Soluble in MeOH, CHCls, DMSO.

Mass Spectrometry Profiling

Mass spectrometry provides the first line of structural confirmation, establishing the molecular
formula and revealing the stability of the bicyclic core.

High-Resolution Electrospray lonization MS (HR-ESI-MS)

The ionization behavior of sorokinianin is characterized by the stability of the sativene
skeleton but the lability of the hydroxyl groups.

lonization Species m/z Formula

. . Error (ppm)
Mode Observed (Experimental) Assignment
Positive (+) [M+H]* 309.2066 C18H20047 <20
Positive (+) [M+Na]* 331.1885 CisH2804Na* <20
Negative (-) [M-H]~ 307.1909 C1sH2704" <25

Fragmentation Logic (MS/MS)

Under collision-induced dissociation (CID), sorokinianin exhibits a characteristic fragmentation
pathway driven by neutral losses of water and the cleavage of the lactone ring.

e Dehydration (m/z 309 - 291): Rapid loss of H20 from the C-3' hydroxyl group on the
furanone ring or the C-8 hydroxymethyl group.

o Lactone Cleavage: Scission of the furanone moiety often yields fragments corresponding to
the sativene core (Cis skeleton).

 |Isopropyl Loss: High-energy collisions may result in the loss of the isopropyl group (43 Da), a
diagnostic feature of sativene-type sesquiterpenes.

Nuclear Magnetic Resonance (NMR) Architecture
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The structural elucidation of (+)-Sorokinianin relies heavily on 1D and 2D NMR to resolve the

stereochemistry of the bridged bicyclic system and its connection to the lactone tail.

Diagnostic 1H NMR Data (500 MHz, CDCI:s)

The proton spectrum is dominated by the rigid bicyclic core and the isopropyl group.

- s Structural
Position OH (ppm) Multiplicity J (Hz) .
Assighment
Isopropyl
Isopropyl-Me 0.85-0.95 d (x2) 6.5 methyls
(diastereotopic)
Tertiary methyl at
Cl-Me 1.05 S - )
bridgehead
Methine carrying
H-4 1.60 m - _
isopropy!
H-8 2.20 m - Bridge methine
H-3 455 d 6.0 -proton of
hydroxy-lactone
-proton of
H-5 4.80 m ) lactone (linkage
point)
Terminal
Exocyclic =CH: 4.85,5.15 br s (x2) - methylene on
sativene core
Hydroxymethyl
-CH20H 3.50-3.80 m - Y Y Y
protons

Diagnostic 13C NMR Data (125 MHz, CDCIs3)

The carbon spectrum confirms the C18 skeleton, distinct from the C15 precursors.
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Carbon Type oC (ppm) Range Diagnostic Features
Carbonyl (C=0) 175.0-178.0 Lactone carbonyl (C-2"
o Exocyclic double bond
Olefinic (Cq) 150.0 - 155.0
quaternary C (C-7)
Olefinic (CH2) 105.0 - 108.0 Terminal methylene (C-16)
C-3' (hydroxyl attachment) and
Oxygenated CH 70.0-75.0 ]
C-5' (Linker)
Oxygenated CH:2 60.0 - 65.0 Hydroxymethyl group (C-15)
Quaternary C 48.0 - 52.0 Bridgehead carbon (C-1)

Structural Elucidation Workflow

The connectivity of Sorokinianin is established through specific 2D NMR correlations. The

following diagram illustrates the logical flow from spectral data to structural confirmation.
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Caption: Workflow for the isolation and spectrosco

pic validation of (+)-Sorokinianin,

highlighting the integration of homonuclear and heteronuclear NMR techniques.
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Key Correlations (HMBC & COSY)

e Lactone Attachment: HMBC correlations are observed from the lactone H-5' to the sativene
core carbons (specifically C-6 and C-7), confirming the C-C bond formation between the

sesquiterpene and the C3 unit.

o Exocyclic Methylene: Strong HMBC correlations from the exocyclic protons (& 4.85, 5.15) to
the bridgehead C-1 and the methylene C-8 verify the sativene skeleton integrity.

o Stereochemistry: NOESY correlations between the C-1 methyl and the H-8 proton are critical
for assigning the endo/exo configuration of the bridge.

Experimental Protocols
Isolation Protocol

This protocol ensures the recovery of Sorokinianin without degradation of the lactone ring.

o Fermentation: Cultivate Bipolaris sorokiniana (strain O-20 or equivalent) on potato dextrose
agar (PDA) or in liquid Czapek-Dox medium for 14-21 days at 25°C in the dark.

» Extraction:
o Filter the culture broth to remove mycelia.
o Extract the filtrate with ethyl acetate (EtOAc) (3 x vol).

o Dry the organic layer over anhydrous Na2SOa4 and concentrate in vacuo to yield a brown

gum.

e Fractionation:

[¢]

Subject the crude extract to silica gel column chromatography.

[e]

Eluent Gradient: Hexane:EtOAc (start 90:10, gradient to 40:60).

o

Sorokinianin typically elutes in the mid-polarity fractions (approx. 50:50 Hex:EtOAc).
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 Purification: Final purification via RP-HPLC (C18 column) using a MeOH:H20 gradient
(isocratic 60% MeOH often effective) yields the pure compound as a colorless oil/solid.

NMR Acquisition Parameters

To replicate the literature values, use the following parameters:

Solvent: CDCls (99.8% D) with TMS (0.03%) as internal standard.

Temperature: 298 K (25°C).

Pulse Sequence (1H): 30° pulse angle, 2.0s relaxation delay (d1) to ensure quantitative
integration of methyl signals.

Pulse Sequence (13C): Power-gated decoupling (WALTZ-16), 2.0s relaxation delay.

Biosynthetic Pathway Implications

The presence of the lactone ring indicates a divergence from the standard helminthosporol
pathway.
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Caption: Proposed biosynthetic origin of Sorokinianin, illustrating the extension of the C15
prehelminthosporol core via a C3 unit addition.
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¢ Cayman Chemical. (+)-Sorokinianin Product Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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